Cas no 2137747-92-1 (Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)-)

• Product Name: Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)-
• CAS No: 2137747-92-1
• MF: C₁₀H₆F₄N₂S
• MW: 262.226654529572
• CID: 5268596
• Update Time: 2025-05-19

Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)-

• Inchi： 1S/C10H6F4N2S/c1-5-15-4-8(17-5)6-2-7(10(12,13)14)9(11)16-3-6/h2-4H,1H3
• InChI Key： KDXDSIPHQSDBSZ-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(C2SC(C)=NC=2)C=C1C(F)(F)F

Additional information on Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)-

Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)- (CAS No. 2137747-92-1): A Comprehensive Overview

Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)- (CAS No. 2137747-92-1) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the class of pyridine derivatives, which are widely recognized for their biological activity and potential therapeutic applications. The presence of multiple fluorine atoms and a thiazole moiety in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The synthesis of Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)- involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of fluorine atoms at the 2- and 3-positions, along with the substitution of a methyl group at the 5-position of the thiazole ring, contributes to its high reactivity and versatility. These structural features make it an attractive candidate for further functionalization, allowing researchers to explore its potential in various chemical transformations.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)- play a crucial role in modulating these properties, making it a promising candidate for the development of novel therapeutic agents. For instance, the trifluoromethyl group at the 3-position can enhance lipophilicity, while the fluoro-substituted pyridine ring can improve selectivity against biological targets.

The biological activity of this compound has been extensively studied in various pharmacological contexts. Research has shown that derivatives of this compound exhibit significant potential in inhibiting enzymes and receptors involved in inflammatory pathways. Specifically, studies have indicated that modifications at the 2-fluoro and 3-trifluoromethyl positions can lead to compounds with potent anti-inflammatory properties. These findings are particularly relevant in the context of chronic inflammatory diseases, where targeted inhibition of inflammatory pathways is crucial for effective treatment.

Furthermore, the thiazole moiety in Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)- has been identified as a key structural element that contributes to its biological activity. Thiazole derivatives are well-known for their wide range of biological functions, including antimicrobial, antiviral, and anti-cancer properties. The presence of a methyl group at the 5-position of the thiazole ring further enhances its interaction with biological targets, making it an ideal scaffold for drug design.

The synthesis and characterization of Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)- have been reported in several scientific publications. These studies have provided valuable insights into the structural features that contribute to its reactivity and biological activity. For example, computational studies have been used to predict the electronic properties of this compound and understand how these properties influence its interactions with biological targets. Such studies are essential for guiding the design of novel derivatives with enhanced pharmacological profiles.

In addition to its potential in drug discovery, this compound has also shown promise in agrochemical applications. Fluorinated heterocycles are widely used in pesticides and herbicides due to their ability to interact selectively with biological targets in pests while minimizing toxicity to non-target organisms. The unique structural features of Pyridine, 2-fluoro-5-(2-methyl-5-thiazolyl)-3-(trifluoromethyl)- make it a suitable candidate for developing new-generation agrochemicals that are more effective and environmentally friendly.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential in various fields. Advances in synthetic chemistry are expected to lead to more efficient methods for producing this compound and its derivatives. Additionally, new analytical techniques will enable researchers to better understand its interactions with biological targets at a molecular level. These advancements will undoubtedly contribute to the development of novel therapeutic agents and agrochemicals based on this versatile scaffold.

In conclusion,